(2R)-2-hydroxy-2-(4-nitrophenyl)acetic acid
Overview
Description
(2R)-2-hydroxy-2-(4-nitrophenyl)acetic acid, also known as 4-nitrophenylacetic acid (4-NPA), is an organic compound and a member of the carboxylic acid family. It is a colorless solid that is soluble in water and has a wide range of applications in scientific research. 4-NPA is used in the synthesis of various compounds, as a reagent in biochemical reactions, and as a tool to study the mechanism of action of various drugs and enzymes. In addition, 4-NPA has been studied for its potential therapeutic applications in the treatment of neurological and metabolic disorders.
Scientific Research Applications
4-NPA has been used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a tool to study the mechanism of action of various drugs and enzymes, as well as to study the biochemical and physiological effects of various compounds. In addition, 4-NPA has been studied for its potential therapeutic applications in the treatment of neurological and metabolic disorders.
Mechanism of Action
The mechanism of action of 4-NPA is not fully understood. However, it is believed that 4-NPA binds to proteins in the body, which can alter their function and ultimately affect the biochemical and physiological processes in the body. In addition, 4-NPA can act as an inhibitor of certain enzymes, such as tyrosine hydroxylase, which is involved in the synthesis of dopamine.
Biochemical and Physiological Effects
4-NPA has been studied for its effects on various biochemical and physiological processes. It has been shown to affect the levels of dopamine in the brain, which can have an impact on behavior and mood. In addition, 4-NPA has been studied for its effects on the metabolism of carbohydrates, proteins, and fats. It has also been studied for its potential therapeutic applications in the treatment of neurological and metabolic disorders.
Advantages and Limitations for Lab Experiments
4-NPA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is soluble in water, making it easy to use in a variety of experiments. In addition, 4-NPA is relatively stable and can be stored for long periods of time without significant degradation. However, 4-NPA has some limitations for use in laboratory experiments. It is a strong acid and can be corrosive, and it can also be toxic if ingested.
Future Directions
The potential applications of 4-NPA are vast and there are many potential future directions for research. Further research could be conducted to explore the effects of 4-NPA on various biochemical and physiological processes. In addition, further research could be conducted to explore the potential therapeutic applications of 4-NPA in the treatment of neurological and metabolic disorders. Finally, further research could be conducted to explore the potential applications of 4-NPA in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes.
Synthesis Methods
4-NPA is typically synthesized from 4-nitrophenol and acetic anhydride in the presence of a strong base such as sodium hydroxide. The reaction is conducted at a temperature of 100-150°C for 1-2 hours and yields the desired product, 4-NPA, as a white crystalline solid. Other methods for the synthesis of 4-NPA include the reaction of 4-nitrophenol with acetic acid and sulfuric acid, and the reaction of 4-nitrophenol with ethyl chloroacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-hydroxy-2-(4-nitrophenyl)acetic acid involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-nitrobenzaldehyde", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 4-nitrobenzaldehyde and ethyl acetoacetate in ethanol using sodium hydroxide as a catalyst to form ethyl 4-nitrophenylacetoacetate.", "Step 2: Hydrolysis of ethyl 4-nitrophenylacetoacetate using hydrochloric acid to form (2R)-2-hydroxy-2-(4-nitrophenyl)acetic acid.", "Step 3: Neutralization of the reaction mixture using sodium bicarbonate.", "Step 4: Extraction of the product using water and ethyl acetate.", "Step 5: Drying of the organic layer using anhydrous sodium sulfate.", "Step 6: Filtration and evaporation of the solvent to obtain the pure product." ] } | |
CAS RN |
77977-73-2 |
Product Name |
(2R)-2-hydroxy-2-(4-nitrophenyl)acetic acid |
Molecular Formula |
C8H7NO5 |
Molecular Weight |
197.1 |
Purity |
95 |
Origin of Product |
United States |
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